Cas no 2172271-54-2 (5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile)

• Product Name: 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile
• CAS No: 2172271-54-2
• MF: C₁₀H₁₀F₃N₅
• MW: 257.215111255646
• CID: 6422040
• PubChem ID: 165733903
• Update Time: 2025-10-29

5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile
• 5-[4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]pentanenitrile
• EN300-1599295
• 2172271-54-2

• Inchi： 1S/C10H10F3N5/c11-10(12,13)9-8(4-6-15)16-17-18(9)7-3-1-2-5-14/h1-4,7H2
• InChI Key： FQHJICQYFHGFTH-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCCC#N)(F)F

Computed Properties

• Exact Mass: 257.08882983g/mol
• Monoisotopic Mass: 257.08882983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile

Introduction to 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2172271-54-2)

5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172271-54-2, represents a novel molecular architecture that combines a nitrile group, a trifluoromethyl substituent, and a triazolyl moiety, making it a promising candidate for further exploration in drug discovery and development. The unique combination of these functional groups imparts distinct chemical properties that make it particularly interesting for synthetic chemists and biologists alike.

The triazolyl component of this molecule is derived from the 1H-1,2,3-triazole scaffold, which is well-known for its versatility in medicinal chemistry. Triazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the trifluoromethyl group further enhances the compound's potential bioactivity by increasing its metabolic stability and lipophilicity. This modification is particularly valuable in drug design, as it can improve pharmacokinetic profiles and reduce susceptibility to enzymatic degradation.

The cyanomethyl side chain introduces a polar nitrile group into the molecular structure. Nitriles are well-documented pharmacophores that can interact with biological targets through hydrogen bonding and hydrophobic interactions. In particular, the nitrile group has been shown to be effective in modulating enzyme activity and receptor binding. The incorporation of this group into the 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile framework suggests that this compound may exhibit potent interactions with biological systems, making it a valuable tool for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. The 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile structure has been subjected to virtual screening using various docking algorithms to identify potential binding sites within biological targets. These studies have revealed promising interactions with enzymes involved in inflammatory pathways and signal transduction cascades. Such findings are consistent with the growing interest in developing small-molecule inhibitors for therapeutic applications.

The synthesis of 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile presents an intriguing challenge due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it possible to construct this compound with high efficiency and yield. One particularly innovative approach involves the use of transition-metal-catalyzed cross-coupling reactions to form the triazole ring. This method not only simplifies the synthetic route but also allows for the introduction of various substituents at specific positions within the molecule.

Another key aspect of this compound's appeal is its potential role in developing next-generation therapeutics. The combination of a nitrile group and a trifluoromethyl substituent has been shown to enhance binding affinity and selectivity when targeting specific biological receptors. For instance, studies have demonstrated that similar molecular motifs can be effective in modulating G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile scaffold may offer new opportunities for designing ligands that interact with these receptors in a highly specific manner.

In addition to its pharmaceutical potential, this compound may also find applications in materials science and agrochemicals. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for developing advanced materials with enhanced stability and reactivity. Furthermore, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to tailor its properties for specific applications.

The growing body of research on heterocyclic compounds like 5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile underscores their importance in modern chemistry. These molecules continue to inspire new synthetic strategies and reveal novel biological activities that could lead to breakthroughs in medicine and industry. As our understanding of their structures and functions deepens, so too does our ability to harness their potential for innovation.

In conclusion,5-4-(cyanomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2172271-54-2) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant therapeutic promise. Its unique combination of functional groups makes it a compelling subject for further research in pharmaceutical chemistry and beyond.